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Compound of Interest

1-(4-

Compound Name: Methoxyphenyl)cyclobutanecarbo
nitrile

CAS No.: 29786-45-6

Cat. No.: B1321512

Abstract

This technical guide provides a comprehensive analysis of the spectral data for 1-(4-
Methoxyphenyl)cyclobutanecarbonitrile, a key intermediate in various synthetic pathways.
Designed for researchers, scientists, and professionals in drug development, this document
offers an in-depth examination of the compound's spectroscopic fingerprint. By integrating
Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)
data, we present a holistic approach to structural verification and purity assessment. Each
section details not only the expected spectral features but also the underlying chemical
principles and validated experimental protocols, ensuring a trustworthy and authoritative
resource for laboratory application.

Introduction

The rigorous identification and characterization of chemical compounds are foundational to
modern chemical research and pharmaceutical development. 1-(4-
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Methoxyphenyl)cyclobutanecarbonitrile (CAS No. 29786-45-6) is a substituted cyclobutane
derivative with significant potential as a building block in the synthesis of complex molecular
architectures. Its unique structure, featuring a p-substituted aromatic ring and a strained four-
membered carbocycle, gives rise to a distinct spectroscopic signature. This guide serves as a
definitive reference for the interpretation of its *H NMR, 3C NMR, IR, and MS data, enabling
unambiguous structural confirmation and facilitating its use in advanced scientific applications.

Molecular Structure and Physicochemical
Properties

A thorough understanding of the molecular structure is a prerequisite for accurate spectral
interpretation. The key properties of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile are
summarized below.

Property Value Source
Molecular Formula C12H13NO [1]
Molecular Weight 187.24 g/mol [11[2]
CAS Number 29786-45-6 [11[2]
Physical Form Liquid

Purity (Typical) >95%

InChi Key KKMVJOZLYNVVSK- -

UHFFFAOYSA-N

graph "1 4 Methoxyphenyl cyclobutanecarbonitrile"” {
layout=neato;

node [shape=plaintext];

edge [color="#202124"];

// Aromatic Ring

Cl [pos="0,1!", label="C"];

C2 [pos="-0.87,0.5!", label="C"];
C3 [pos="-0.87,-0.5!'", label="C"];
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C4 [pos="0,-1!", label="C"];

C5 [p0s="0.87,-0.5!", label="C"];

C6 [pos="0.87,0.5!", label="C"1;

ClL -- C2 --(C3--C4 --CC5--¢Cb --C1;

// Substituents on Aromatic Ring

C quat cyclo [pos="0,2.5!", label="C"];
0 methoxy [pos="-1.73,1!", label="0"1;

C methyl [pos="-2.6,0.5!", label="CHs3"];
Cl -- C quat cyclo;

C2 -- 0 methoxy;

0 methoxy -- C methyl;

// Cyclobutane Ring
C quat cyclo -- C7 [pos="1.2,3.2!"];

C7 [label=""];
C7 -- C8 [pos="0.5,4.2!"];
C8 [label=""1;
C8 -- C9 [pos="-0.5,4.2!"];
C9 [label=""];

C9 -- C quat cyclo;

// Nitrile Group
C cyano [pos="0,3.5!", label="C"];
N nitrile [pos="0,4.5!", label="N"];

C quat cyclo -- C cyano [style=invis]; // for positioning
C cyano [pos="1.2, 2.2!"];

C cyano -- N nitrile [dir=none, style=bold];

C cyano -- N nitrile [style=bold, label=" ="];
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// Dummy nodes for double bonds
dbl [pos="-0.435,0.75!", label="="];
db2 [pos="-0.435,-0.75!", label="="];
db3 [p0s="0.435,0!", label="="];

// Labels

node [shape=none];

11 [pos="2.5,0.5!", label="Aromatic Protons"];
12 [pos="-3,1.5!", label="Methoxy Group"];

13 [pos="2,4!", label="Cyclobutane Protons"];
14 [pos="1.5,1.5!", label="Nitrile Group"];

}

Caption: 2D Structure of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile.

Spectroscopic Analysis

The synergistic use of multiple spectroscopic techniques provides a self-validating system for
structural elucidation. Each method probes different aspects of the molecular structure, and
their combined data provides a high-confidence confirmation.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

H NMR spectroscopy provides detailed information about the chemical environment of
hydrogen atoms within the molecule. The expected chemical shifts (d) are influenced by
shielding and deshielding effects from adjacent functional groups.

Predicted *H NMR Spectral Data:

© 2026 BenchChem. All rights reserved. 4/16 Tech Support


https://www.benchchem.com/product/b1321512/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-1-4-methoxyphenyl-cyclobutanecarbonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321512?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chemical Shift . . .
Protons Multiplicity Integration Rationale

(6, ppm)

Shielded by the

Aromatic (ortho .
~6.9 Doublet 2H electron-donating

to OCHs)
methoxy group.

Deshielded
Aromatic (ortho relative to the
~7.3-7.5 Doublet 2H )
to cyclobutane) other aromatic

protons.

Characteristic

Methoxy (-OCHs) ~3.8 Singlet 3H region for
methoxy protons.

Protons on
carbons adjacent
to a nitrile group
are typically
found in the 2-3
ppm region.[4]

Cyclobutane (- ) The complex

~2.0-3.0 Multiplets 6H o

CH2-) splitting pattern
arises from
geminal and
vicinal coupling
within the
strained ring

system.[5][6][7]

Causality and Interpretation: The distinct separation of the aromatic signals into two doublets is
a hallmark of a 1,4-disubstituted benzene ring. The electron-donating nature of the methoxy
group increases the electron density at the ortho positions, causing an upfield shift (shielding).
The cyclobutane protons exhibit complex multiplets due to the rigid, non-planar conformation of
the four-membered ring, leading to magnetically non-equivalent environments. The protons
adjacent to the electron-withdrawing nitrile group are expected to be deshielded and shifted
downfield.
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Experimental Protocol: *H NMR Spectroscopy

o Sample Preparation: Dissolve 5-10 mg of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile in
~0.6 mL of deuterated chloroform (CDCIls) containing 0.03% (v/v) tetramethylsilane (TMS) as
an internal standard.

e Instrumentation: Utilize a 300 MHz or higher field NMR spectrometer.

e Acquisition Parameters:

[¢]

Pulse Program: Standard single-pulse sequence (zg30).

[¢]

Spectral Width: ~12 ppm.

[e]

Acquisition Time: ~3-4 seconds.

o

Relaxation Delay: 1-2 seconds.

[¢]

Number of Scans: 16-32, to achieve adequate signal-to-noise ratio.

» Processing: Apply Fourier transformation, phase correction, and baseline correction.
Calibrate the spectrum by setting the TMS peak to 0.00 ppm. Integrate all signals to
determine the relative proton ratios.

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR spectroscopy is used to identify all unique carbon environments in a molecule.

Predicted 13C NMR Spectral Data:
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Carbon Atom Chemical Shift (6, ppm) Rationale

Characteristic region for nitrile

Nitrile (-C=N) ~115-125
carbons.[4][8]

Quat A fic. C Deshielded due to attachment
uaternary (Aromatic, C-

~158-163 to the electronegative oxygen
OCHs3)
atom.[9]
uaternary (Aromatic, C-
Q Y ~130-135
Cyclobutane)
Aromatic carbons typically
resonate in this range. Two
Aromatic (-CH=) ~114-130 distinct signals are expected

for the non-equivalent CH

carbons.

Quaternary (Cyclobutane, C-

~40-50
CN)
Aliphatic carbons in a strained
Cyclobutane (-CHz-) ~20-40 )
ring system.[5]
Typical chemical shift for a
Methoxy (-OCH3) ~55

methoxy carbon.[9]

Causality and Interpretation: The nitrile carbon appears in a distinct region of the spectrum,
providing a key diagnostic peak.[8] The quaternary carbon attached to the methoxy group is
significantly deshielded. The number of distinct signals in the aromatic region confirms the 1,4-
substitution pattern. The aliphatic signals correspond to the three CHz groups and the single
quaternary carbon of the cyclobutane ring.

Experimental Protocol: 33C NMR Spectroscopy

o Sample Preparation: Use the same sample prepared for tH NMR analysis. A higher
concentration (20-50 mg) may be required for optimal signal-to-noise.

¢ Instrumentation: Utilize a 75 MHz or higher field NMR spectrometer.
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e Acquisition Parameters:

o

Pulse Program: Standard proton-decoupled pulse sequence (zgpg30).

[¢]

Spectral Width: ~220 ppm.

[¢]

Acquisition Time: ~1-2 seconds.

[e]

Relaxation Delay: 2 seconds.

o

Number of Scans: 512-1024, due to the low natural abundance of 13C.

e Processing: Apply Fourier transformation with exponential multiplication, phase correction,
and baseline correction. Calibrate the spectrum using the CDCls solvent peak (6 = 77.16

ppm).

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful technique for identifying the functional groups present in a
molecule based on the absorption of infrared radiation, which excites molecular vibrations.

Key IR Absorption Bands:
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BENGHE

Wavenumber

(cm™)

Vibration Type

Intensity

Significance

~3000-2850

C-H Stretch (Aliphatic

& Aromatic)

Medium-Strong

Presence of sp® and
sp2? hybridized C-H
bonds.

~2260-2220

C=N Stretch (Nitrile)

Strong, Sharp

A highly characteristic
and diagnostic peak
for the nitrile
functional group.[4][8]
[10] For aromatic
nitriles, this peak is
typically found
between 2240 and
2220 cm~1]10]

~1610, ~1510

C=C Stretch

(Aromatic)

Medium-Strong

Confirms the
presence of the

benzene ring.

~1250

C-0O Stretch (Aryl
Ether)

Strong

Indicates the

presence of the
methoxy group
attached to the

aromatic ring.

~830

C-H Bend (Aromatic,
para-disubstituted)

Strong

Out-of-plane bending
vibration characteristic
of 1,4-disubstitution.

Causality and Interpretation: The most definitive peak in the IR spectrum of 1-(4-

Methoxyphenyl)cyclobutanecarbonitrile is the strong, sharp absorption for the nitrile (C=N)

stretch.[10] This peak's position and intensity are highly reliable for confirming the presence of

this functional group.[8] The combination of the C-O stretch and the specific C-H bending

pattern in the fingerprint region provides strong evidence for the 4-methoxyphenyl moiety.

Experimental Protocol: Attenuated Total Reflectance (ATR) IR Spectroscopy
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o Sample Preparation: Place a single drop of the neat liquid sample directly onto the ATR
crystal (e.g., diamond or zinc selenide).

 Instrumentation: Utilize a Fourier-Transform Infrared (FTIR) spectrometer equipped with an
ATR accessory.

e Acquisition:

(¢]

Collect a background spectrum of the clean, empty ATR crystal.

[¢]

Collect the sample spectrum.

Resolution: 4 cm~1.

[¢]

Number of Scans: 16-32.

[e]

e Processing: The instrument software automatically ratios the sample spectrum against the
background to generate the final transmittance or absorbance spectrum. Label the significant
peaks.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the compound, offering further structural confirmation.

Expected Mass Spectrometry Data:
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m/z Value lon Rationale

Molecular ion peak,

corresponding to the molecular
187 [M]* weight of the compound. This

peak may be weak or absent

in some nitriles.[4]

Loss of a hydrogen atom from
186 [M-H]* the cyclobutane ring, often

observed in nitriles.[4]

Loss of the cyclopropyl radical,

134 [M - C3Hs]* a potential fragmentation
pathway.
Fragment corresponding to the
133 [CaHoO]* )
4-methoxybenzyl cation.
Fragment corresponding to the
108 [C7HsO]*

methoxyphenyl cation.

Causality and Interpretation: The primary goal is to identify the molecular ion peak [M]* at m/z
187, which confirms the molecular formula. The fragmentation pattern provides a structural
fingerprint. Cleavage of bonds within the cyclobutane ring and loss of the nitrile group are
expected fragmentation pathways. The presence of fragments corresponding to the stable 4-
methoxyphenyl cation would be strong evidence for that part of the structure.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

o Sample Preparation: Prepare a dilute solution of the compound (~100 ppm) in a volatile
organic solvent such as dichloromethane or ethyl acetate.

 Instrumentation: Utilize a GC-MS system with an electron ionization (EI) source.
e GC Method:

o Column: A non-polar capillary column (e.g., DB-5ms).

© 2026 BenchChem. All rights reserved. 11/16 Tech Support


https://chem.libretexts.org/Courses/Smith_College/CHM_222_Chemistry_II%3A_Organic_Chemistry_(2026)/11%3A_Carboxylic_Acids_and_Nitriles/11.09%3A_Spectroscopy_of_Carboxylic_Acids_and_Nitriles
https://chem.libretexts.org/Courses/Smith_College/CHM_222_Chemistry_II%3A_Organic_Chemistry_(2026)/11%3A_Carboxylic_Acids_and_Nitriles/11.09%3A_Spectroscopy_of_Carboxylic_Acids_and_Nitriles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321512?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Injection Volume: 1 pL.
o Injector Temperature: 250°C.

o Oven Program: Start at 100°C, hold for 1 minute, then ramp at 10°C/min to 280°C and
hold for 5 minutes.

e MS Method:
o lonization Mode: Electron lonization (EIl) at 70 eV.
o Mass Range: Scan from m/z 40 to 400.
o Source Temperature: 230°C.

» Data Analysis: Identify the peak corresponding to the compound in the total ion
chromatogram (TIC). Analyze the mass spectrum of this peak, identifying the molecular ion
and key fragment ions.

Integrated Spectroscopic Workflow

Confirming a chemical structure is a process of accumulating corroborating evidence. No single
technique is sufficient. The workflow below illustrates how data from each spectroscopic
method are integrated to build a conclusive structural assignment.
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{ Data Acquisition & Analysis

Mass Spectrometry (MS)

| -Is m/z 187 observed?

[M]* confirms MW

Infrared (IR) Spectroscopy

- Is ~2240 cm~1 peak present?

No

Confirms -C=N group

- Is ~1250 cm~* peak present?

Confirms C-O ether 4 Y

1
|
1
1
1
|
1
1
1
|
1
!

( 1
Apotesel /‘} ] H NMR
- 4 aromatic protons (2 doublets)? INo|

Confirms 1,4-disubstitution

Re-evaluate Structure or Purity

>

- 3H singlet at ~3.8 ppm?

Confirms -OCHs Yed

- 6H multiplet at ~2-3 ppm?

>
>—>
_ Confirms cyclobutane protons ) Qruclum Confirmed
>
/—‘; Yes
13C NMR

- Signal at ~115-125 ppm?

Confirms -C=N carbon Yes

> - Signal at ~55 ppm?

Confirms -OCHs carbon

- Correct number of signals?

Confirms molecular symmetry

Click to download full resolution via product page

Caption: Integrated workflow for structural confirmation.
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Conclusion

The spectroscopic profile of 1-(4-Methoxyphenyl)cyclobutanecarbonitrile is highly

characteristic. The combination of a strong, sharp nitrile peak in the IR spectrum, a molecular

ion peak at m/z 187 in the mass spectrum, and the specific patterns observed in both *H and

13C NMR spectra provides a robust and self-validating method for its unequivocal identification.

This guide provides the foundational data and protocols necessary for researchers to

confidently characterize this compound, ensuring the integrity and reproducibility of their

scientific endeavors. By understanding the causal relationships between molecular structure

and spectral output, scientists can leverage these techniques not just for confirmation, but also

for troubleshooting and the analysis of related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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